Cas no 57183-54-7 (4-chloro-8-methoxy-2-phenylquinoline)

• Product Name: 4-chloro-8-methoxy-2-phenylquinoline
• CAS No: 57183-54-7
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• CID: 1603799
• PubChem ID: 14437755
• Update Time: 2025-04-21

4-chloro-8-methoxy-2-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-8-methoxy-2-phenylquinoline
• 4-chloro-8-methoxy-2-phenyl-quinoline
• AG-L-63983
• Quinoline, 4-chloro-8-methoxy-2-phenyl-
• 4-Chlor-8-methoxy-2-phenyl-chinolin
• SureCN6534440
• CTK8F5848
• ZINC34295544
• AGN-PC-001F5U
• 2-Phenyl-4-chlor-8-methoxy-chinolin
• AKOS009866207
• 4-Chlor-8-methoxy-2-phenyl-chinolin;4-chloro-8-methoxy-2-phenyl-quinoline;2-Phenyl-4-chlor-8-methoxy-chinolin;Quinoline,4-chloro-8-methoxy-2-phenyl;
• DTXSID30560263
• MFCD12674818
• YCHPHWONKDEUAB-UHFFFAOYSA-N
• SCHEMBL6534440
• 57183-54-7

• Inchi： 1S/C16H12ClNO/c1-19-15-9-5-8-12-13(17)10-14(18-16(12)15)11-6-3-2-4-7-11/h2-10H,1H3
• InChI Key： YCHPHWONKDEUAB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2)N=C2C(=CC=CC2=1)OC

Computed Properties

• Exact Mass: 269.06100
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 414.285°C at 760 mmHg
• Flash Point: 204.353°C
• Refractive Index: 1.638
• PSA: 22.12000
• LogP: 4.56380